1-(4-{[6-(3,4-dimethylphenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]methyl}phenyl)pyrrolidin-2-one

• IUPAC Name: 6-(3,4-dimethylphenyl)-2-[[4-(2-oxopyrrolidin-1-yl)phenyl]methyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-one
• InChI: InChI=1S/C24H23N5O2/c1-16-5-8-19(14-17(16)2)21-11-12-22-26-28(24(31)29(22)25-21)15-18-6-9-20(10-7-18)27-13-3-4-23(27)30/h5-12,14H,3-4,13,15H2,1-2H3
• InChI Key: UDQXIMPHEKPKRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC4=CC=C(C=C4)N5CCCC5=O)C=C2)C
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol

Description

The compound “1-(4-{[6-(3,4-dimethylphenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]methyl}phenyl)pyrrolidin-2-one” is a complex organic molecule. It contains a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of triazole derivatives involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The synthesis process is often carried out in the presence of triethylamine.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a triazole nucleus that is readily capable of binding in the biological system with a variety of enzymes and receptors. This allows it to show versatile biological activities.

Chemical Reactions Analysis

Triazole compounds, including the one , are known for their ability to undergo a variety of chemical reactions. They can bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities.

Scientific Research Applications

Anticancer Potential

Certain triazole derivatives exhibit anticancer properties. .

Biomedical Imaging Probes

Triazoles can serve as fluorescent probes in biomedical imaging. Investigating VU0623351-1’s potential as an imaging agent could aid in disease diagnosis and monitoring.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, chemical reactions, mechanism of action, and physical and chemical properties. Additionally, its potential biological activities could be explored further, given the known activities of triazole compounds.

Mechanism of Action

Target of Action

The compound, also known as F3406-5447 or VU0623351-1, is a novel small-molecule arenavirus inhibitor . It exhibits strong anti-Lassa mammarenavirus (LASV) activity . The primary target of this compound is the LASV glycoprotein GP2 .

Mode of Action

F3406-5447 inhibits LASV by specifically interfering with the pH-dependent fusion in the endosome compartment that is mediated by LASV glycoprotein GP2 . This interaction blocks the entry of the virus into the host cell, thereby preventing the virus from replicating and spreading .

Biochemical Pathways

The compound affects the viral entry pathway. By inhibiting the LASV glycoprotein GP2, it prevents the virus from entering the host cell and replicating. This action disrupts the life cycle of the virus, reducing its ability to infect new cells and spread throughout the body .

Pharmacokinetics

The pharmacokinetics of similar triazole compounds suggest that they are readily capable of binding in the biological system with a variety of enzymes and receptors . More research is needed to determine the specific absorption, distribution, metabolism, and excretion (ADME) properties of this compound.

Result of Action

The result of the compound’s action is the inhibition of LASV entry into host cells. This prevents the virus from replicating and spreading, which can help to control the infection and reduce the severity of the disease .

Action Environment

The efficacy and stability of F3406-5447 or VU0623351-1 can be influenced by various environmental factors. These may include the pH of the endosome compartment, as the compound’s mechanism of action involves interfering with pH-dependent fusion